Cas no 1866-17-7 (1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1))
1866-17-7 structure
Product Name:1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1)
CAS No:1866-17-7
MF:C8H18INOS
MW:303.204093456268
CID:209316
PubChem ID:3014051
Update Time:2025-04-19
1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1)
- 2-acetylsulfanylpropyl(trimethyl)azanium,iodide
- ACETYL-Á-METHYLTHIOCHOLINE IODIDE
- ACETYL-BETA-(METHYLTHIO) CHOLINE IODIDE
- (2-Acetylmercapto-propyl)-trimethyl-ammonium,Jodid
- (2-acetylsulfanyl-propyl)-trimethyl-ammonium,iodide
- 1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-,iodide
- 2-acetylthiopropyltrimethylammonium iodide
- acetyl-b-methylthiocholine iodide
- BIA1095
- EINECS 217-476-2
- acetyl-(B-methyl)thiocholine iodide
- O-Acetyl-B-methylthiocholine iodide
- ACETYL-ALPHA-METHYLTHIOCHOLINE IODIDE
- O-Acetyl-beta-methylthiocholineiodide
- 2-ACETYLTHIOPROPYL-N,N,N-TRIMETHYLAMMONIUM IODIDE
- 2-(acetylthio)-n,n,n-trimethyl-1-propanaminiuiodide
- DTXSID60940115
- 2-(acetylthio)-N,N,N-trimethylpropan-1-aminium iodide
- FT-0633886
- S-acetyl-beta-methylthiocholine iodide
- A-1490
- SCHEMBL7067265
- Q27140616
- NS00047067
- 1-Propanaminium, 2-(acetylthio)-N,N,N-trimethyl-, iodide
- 2-(acetylsulfanyl)-N,N,N-trimethylpropan-1-aminium iodide
- 1866-17-7
- 2-acetylsulfanylpropyl(trimethyl)azanium;iodide
- CHEBI:73545
- Acetyl-beta-methylthiocholine iodide
- ACETYL-beta-(METHYLTHIO)CHOLINE IODIDE
- Acetyl b-methylthiocholine iodide 98%+
-
- Inchi: 1S/C8H18NOS.HI/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1
- InChI Key: XFWLTEMLPVNWIJ-UHFFFAOYSA-M
- SMILES: [I-].S(C(C)=O)C(C)C[N+](C)(C)C
Computed Properties
- Exact Mass: 303.01500
- Monoisotopic Mass: 303.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Color/Form: White crystalline powder
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 42.37000
- LogP: -1.63520
1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1) Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Propanaminium,2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1) Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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